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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical testing and pharmaceutical development, the purity and

characterization of reference standards are paramount for accurate and reproducible results.

Diisopropyl maleate, a diester of maleic acid, serves as a critical reference standard in

various analytical applications, including chromatographic assays and impurity profiling. This

guide provides a comprehensive comparison of Diisopropyl maleate reference standards,

outlines key experimental protocols for its analysis, and discusses potential alternatives.

Understanding Diisopropyl Maleate: A Profile
Diisopropyl maleate (CAS RN: 10099-70-4) is a chemical compound with the molecular

formula C₁₀H₁₆O₄ and a molecular weight of 200.23 g/mol .[1] It is primarily utilized as a

reference standard in analytical chemistry to ensure the accuracy and validity of testing

methods. Its applications extend to being an intermediate in organic synthesis and a

component in the formulation of polymers.
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Property Value

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

CAS Number 10099-70-4

Appearance Colorless liquid

Boiling Point ~225.5 °C at 760 mmHg

Solubility Soluble in organic solvents

Comparison of Commercially Available Reference
Standards
The quality of a reference standard is defined by its purity, characterization, and the

documentation provided by the supplier. While specific data for direct comparison of all

commercially available Diisopropyl maleate reference standards is not publicly available,

researchers should evaluate suppliers based on the following parameters typically found on a

Certificate of Analysis (CoA).

Table 1: Hypothetical Comparison of Diisopropyl Maleate Reference Standards
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Parameter
Supplier A
(Certified
Reference Material)

Supplier B
(Reference
Standard)

Supplier C
(Analytical
Standard)

Purity (by GC-FID) ≥ 99.9% ≥ 99.5% ≥ 98.0%

Certified Value &

Uncertainty

Provided with

uncertainty budget
Assay value provided

Purity by a single

method

Traceability

Traceable to SI units

via a primary standard

(e.g., NIST)

Traceability to in-

house primary

standards

Not specified

Identified Impurities

Listed with

concentrations (e.g.,

Maleic acid < 0.05%,

Isopropyl alcohol <

0.1%)

Major impurities listed
Impurity profile not

detailed

Characterization

Methods

¹H NMR, ¹³C NMR,

Mass Spectrometry,

IR

¹H NMR, Mass

Spectrometry
Purity by GC

ISO Accreditation
ISO 17034, ISO/IEC

17025
ISO 9001 Not specified

Note: This table is illustrative. Researchers must obtain actual Certificates of Analysis from

suppliers for an accurate comparison.

Alternatives to Diisopropyl Maleate as a Reference
Standard
The selection of an alternative reference standard is highly dependent on the specific analytical

application.

For the analysis of Maleic Acid: A certified reference standard of Maleic Acid itself would be

the primary choice.
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As an Internal Standard: For chromatographic analysis of other analytes, an ideal internal

standard should be structurally similar to the analyte but well-resolved chromatographically.

Potential alternatives could include other dialkyl maleates or fumarates not present in the

sample matrix, such as Diethyl Maleate or Dibutyl Maleate.

For Method Performance Qualification: Other well-characterized, stable esters with similar

physicochemical properties could be used to validate the robustness of a chromatographic

method.

Experimental Protocols for Analytical Testing
Accurate determination of the purity and identity of Diisopropyl maleate is crucial. The

following are generalized protocols for common analytical techniques.

Purity Determination by Gas Chromatography with
Flame Ionization Detection (GC-FID)
This method is suitable for quantifying the purity of Diisopropyl maleate and detecting volatile

impurities.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: e.g., DB-5 (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm

film thickness.

Chromatographic Conditions (Example):
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Parameter Condition

Injector Temperature 250 °C

Detector Temperature 300 °C

Oven Temperature Program
Initial 100 °C, hold for 2 min, ramp at 10 °C/min

to 250 °C, hold for 5 min

Carrier Gas Helium, constant flow of 1.0 mL/min

Injection Volume 1 µL (split ratio 50:1)

Sample Preparation:

Accurately weigh approximately 100 mg of the Diisopropyl maleate reference standard into

a 10 mL volumetric flask.

Dissolve and dilute to volume with a suitable solvent such as acetone or ethyl acetate.

Prepare a working standard by further diluting this stock solution to a concentration of

approximately 1 mg/mL.

Data Analysis:

The purity is calculated based on the area percent of the main peak relative to the total area of

all peaks in the chromatogram.

Identity Confirmation by Mass Spectrometry (GC-MS)
GC-MS is used to confirm the identity of Diisopropyl maleate by comparing its mass spectrum

with a reference spectrum.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer.

The GC conditions can be similar to those used for the GC-FID analysis.

Mass Spectrometer Conditions (Example):
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Parameter Condition

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-400

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Expected Mass Spectrum:

The mass spectrum of Diisopropyl maleate will show a characteristic fragmentation pattern

that can be used for its identification.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the qualification of a Diisopropyl
maleate reference standard and its use in a quantitative analytical test.
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Reference Standard Qualification

Quantitative Analysis Workflow

Receive Candidate
Reference Standard

Confirm Identity
(¹H NMR, MS, IR)

Determine Purity
(GC-FID, HPLC-UV)

Characterize Impurities

Generate Certificate
of Analysis

Prepare Standard Solution
(using qualified RS)

Use in Application

Instrument Setup &
System Suitability Prepare Sample Solution

Chromatographic Analysis
(GC or HPLC)

Quantify Analyte in Sample

Click to download full resolution via product page

Workflow for Reference Standard Qualification and Use
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This guide provides a foundational understanding of the critical aspects of selecting and

utilizing a Diisopropyl maleate reference standard. For all applications, it is imperative to

consult the supplier's documentation and perform appropriate in-house verification to ensure

the suitability of the standard for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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